Cas no 2228241-36-7 (tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate)
tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate
- EN300-1873093
- tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propyl]carbamate
- 2228241-36-7
-
- Inchi: 1S/C14H25N3O2/c1-13(2,3)19-12(18)16-10-14(4,9-15)11-7-6-8-17(11)5/h6-8H,9-10,15H2,1-5H3,(H,16,18)
- InChI Key: QEMNRIDNPWMPFY-UHFFFAOYSA-N
- SMILES: O(C(NCC(C)(CN)C1=CC=CN1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 267.19467705g/mol
- Monoisotopic Mass: 267.19467705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 69.3Ų
tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1873093-0.05g |
tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propyl]carbamate |
2228241-36-7 | 0.05g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1873093-0.1g |
tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propyl]carbamate |
2228241-36-7 | 0.1g |
$1307.0 | 2023-09-18 | ||
| Enamine | EN300-1873093-0.25g |
tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propyl]carbamate |
2228241-36-7 | 0.25g |
$1366.0 | 2023-09-18 | ||
| Enamine | EN300-1873093-0.5g |
tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propyl]carbamate |
2228241-36-7 | 0.5g |
$1426.0 | 2023-09-18 | ||
| Enamine | EN300-1873093-1.0g |
tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propyl]carbamate |
2228241-36-7 | 1g |
$1485.0 | 2023-06-01 | ||
| Enamine | EN300-1873093-2.5g |
tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propyl]carbamate |
2228241-36-7 | 2.5g |
$2912.0 | 2023-09-18 | ||
| Enamine | EN300-1873093-5.0g |
tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propyl]carbamate |
2228241-36-7 | 5g |
$4309.0 | 2023-06-01 | ||
| Enamine | EN300-1873093-10.0g |
tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propyl]carbamate |
2228241-36-7 | 10g |
$6390.0 | 2023-06-01 | ||
| Enamine | EN300-1873093-1g |
tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propyl]carbamate |
2228241-36-7 | 1g |
$1485.0 | 2023-09-18 | ||
| Enamine | EN300-1873093-5g |
tert-butyl N-[3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propyl]carbamate |
2228241-36-7 | 5g |
$4309.0 | 2023-09-18 |
tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate
tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate (CAS No. 2228241-36-7): A Comprehensive Overview
tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate (CAS No. 2228241-36-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a unique structural configuration that includes an amino group, a methyl group, and a 1-methylpyrrole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The tert-butyl carbamate functional group is well-known for its ability to protect amino groups during synthetic processes, ensuring the stability and reactivity of the compound. This protection is crucial in multi-step synthetic routes where the amino group needs to remain intact until the final stages of synthesis. The presence of the 1-methylpyrrole moiety adds further complexity and functionality to the molecule, as pyrroles are known for their aromaticity and potential biological activity. The methyl and amino groups contribute to the overall polarity and reactivity of the compound, influencing its solubility and interaction with biological targets.
Recent studies have highlighted the potential of tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes. The unique structure of this compound allows it to interact with specific GPCR subtypes, potentially leading to more selective and effective therapeutic agents.
In addition to its potential as a GPCR modulator, tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate has also been investigated for its anti-inflammatory properties. Studies conducted by researchers at the University of California have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.
The synthesis of tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate involves several well-established chemical reactions, including the formation of the tert-butyl carbamate from an amine precursor and the subsequent functionalization of the pyrrole ring. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize each step carefully. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.
Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.
In conclusion, tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-y l)propylcarbamate (CAS No. 2228241-36-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents targeting GPCRs and inflammatory pathways. As research continues to advance, this compound is likely to play an increasingly important role in drug discovery and development.
2228241-36-7 (tert-butyl N-3-amino-2-methyl-2-(1-methyl-1H-pyrrol-2-yl)propylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)